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Compound of Interest

Compound Name: 1,3-Difluoro-2-nitrobenzene

Cat. No.: B107855

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,3-Difluoro-2-nitrobenzene (CAS No. 19064-24-5). The procedural
guidance herein is designed to answer specific operational questions, ensuring the safety of all
laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Difluoro-2-nitrobenzene is a hazardous chemical that requires stringent safety measures.
Based on available safety data sheets for this compound and structurally similar fluorinated
nitroaromatic compounds, it is classified as a skin and eye irritant.[1] Inhalation and ingestion
may also be harmful.

Quantitative Data Summary
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Parameter Value Source | Notes
CAS Number 19064-24-5 [L1[2]1[3]14]15]
Molecular Formula C6H3F2NO2 [L112][31[41[5]
Molecular Weight 159.09 g/mol [11[2]

Causes skin irritation, Causes
Hazard Statements ] o [1]
serious eye irritation.

Storage Conditions 2-8°C, in a cool, dark place. [1][3]I5]
Purity >98.0% (GC) [1]
o Data not available. Assumed to
Acute Toxicity Based on related compounds.
be harmful.
Carcinogenicity Data not available.
Mutagenicity Data not available.

Recommended Personal Protective Equipment (PPE)
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Specifications & Best

Area Mandatory PPE ]
Practices
Goggles must be worn at all
Chemical safety goggles and a  times. A face shield is required
Eye/Face ) ) )
face shield. when there is a risk of
splashing.[6]
A flame-resistant lab coat is
] standard. For larger quantities
) Flame-resistant lab coat and ) )
Skin/Body ) ) or splash risks, a chemical-
chemical-resistant apron. ) o
resistant apron or suit is
necessary.[6]
Inner Glove: Nitrile (for
incidental contact). Outer
Glove: Butyl or Neoprene
) ) rubber for extended handling
Double-gloving with ]
) ] ] and spill response. Butyl
Hands compatible chemical-resistant

gloves.

rubber is recommended for
nitro-compounds.[7] Always
consult the glove
manufacturer's compatibility
chart.[6]

Respiratory

NIOSH-approved respirator

with organic vapor cartridges.

Required when working
outside of a certified chemical
fume hood or when aerosol

generation is possible.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety. All

operations involving 1,3-Difluoro-2-nitrobenzene must be conducted within a properly

functioning chemical fume hood.[6]

Experimental Workflow

e Preparation:
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Ensure the chemical fume hood is certified and functioning correctly.

[e]

o

Gather all necessary reagents and equipment.

[¢]

Don all required PPE as specified in the table above.

[¢]

Have an emergency spill kit readily accessible.

e Handling and Use:

[e]

Dispense the chemical slowly and carefully to avoid splashing or aerosolization.

[e]

Keep the container tightly closed when not in use.[1]

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[1]
o Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly segregate and label all waste streams.

Disposal Plan: Waste Management Protocol

Proper disposal of 1,3-Difluoro-2-nitrobenzene and associated contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal
e Chemical Waste:
o 1,3-Difluoro-2-nitrobenzene is a halogenated organic compound.[8]

o Collect all surplus and non-recyclable solutions in a designated, labeled container for
halogenated organic waste.[8][9]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-D4123.pdf
https://www.spectrumchemical.com/media/sds/TCI-D4123.pdf
https://www.spectrumchemical.com/media/sds/TCI-D4123.pdf
https://www.benchchem.com/product/b107855?utm_src=pdf-body
https://www.benchchem.com/product/b107855?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Do not mix with non-halogenated waste to avoid increased disposal costs and
complexities.[10]

o Arrange for disposal through a licensed professional waste disposal service.[9] Chemical
incineration with an afterburner and scrubber is the preferred method for halogenated
compounds.[9]

e Contaminated PPE and Materials:

o All disposable PPE (gloves, etc.) and materials (e.g., absorbent pads from a spill) that
have come into contact with 1,3-Difluoro-2-nitrobenzene must be treated as hazardous
waste.

o Collect these materials in a separate, clearly labeled hazardous waste container.
o Dispose of in accordance with institutional and local regulations for solid hazardous waste.

Visualization of Safe Handling Workflow

The following diagram outlines the critical steps for the safe handling of 1,3-Difluoro-2-
nitrobenzene from preparation to final disposal.
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Verify Fume Hood Operation

Assemble All Materials & Reagents

Don Full, Correct PPE

Confirm Spill Kit Accessibility

2. Handling Phase (in Fume Hood)

Carefully Dispense Chemical

Conduct Experiment

Keep Container Tightly Closed

3. Post-Handling Phase

Decontaminate Surfaces & Glassware

Segregate Liquid & Solid Waste

Doff PPE Correctly

Wash Hands Thoroughly

4. Disposal Phase

Label Waste Containers Clearly

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Difluoro-2-nitrobenzene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b107855?utm_src=pdf-body-img
https://www.benchchem.com/product/b107855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,3-Difluoro-
2-nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107855#personal-protective-equipment-for-handling-
1-3-difluoro-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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